Cas no 2107024-57-5 (2-Thiazolecarboxylic acid, 5-bromo-4-cyclopropyl-, ethyl ester)

• Product Name: 2-Thiazolecarboxylic acid, 5-bromo-4-cyclopropyl-, ethyl ester
• CAS No: 2107024-57-5
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• CID: 5324759
• Update Time: 2025-07-19

2-Thiazolecarboxylic acid, 5-bromo-4-cyclopropyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 5-bromo-4-cyclopropyl-, ethyl ester

• Inchi： 1S/C9H10BrNO2S/c1-2-13-9(12)8-11-6(5-3-4-5)7(10)14-8/h5H,2-4H2,1H3
• InChI Key： PWZCHFBCCJEMNK-UHFFFAOYSA-N
• SMILES： S1C(Br)=C(C2CC2)N=C1C(OCC)=O

Additional information on 2-Thiazolecarboxylic acid, 5-bromo-4-cyclopropyl-, ethyl ester

Research Brief on 2-Thiazolecarboxylic acid, 5-bromo-4-cyclopropyl-, ethyl ester (CAS: 2107024-57-5)

Recent studies have highlighted the significance of 2-Thiazolecarboxylic acid, 5-bromo-4-cyclopropyl-, ethyl ester (CAS: 2107024-57-5) in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole core and functional groups, has emerged as a promising scaffold for drug discovery and development. Its structural features, including the bromo and cyclopropyl substituents, contribute to its potential bioactivity, making it a subject of intense research in targeting various diseases.

One of the key areas of investigation involves the compound's role as an intermediate in the synthesis of bioactive molecules. Researchers have explored its utility in constructing complex heterocyclic systems, which are prevalent in many pharmaceuticals. For instance, recent publications have demonstrated its application in the synthesis of kinase inhibitors, which are critical in cancer therapy. The ethyl ester moiety in the compound enhances its reactivity, facilitating further derivatization and enabling the creation of diverse molecular libraries for high-throughput screening.

In addition to its synthetic applications, 2-Thiazolecarboxylic acid, 5-bromo-4-cyclopropyl-, ethyl ester has been studied for its direct biological effects. Preliminary in vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these observations and assess its pharmacokinetic properties.

The compound's mechanism of action is another area of active research. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins. These studies indicate that the bromo and cyclopropyl groups play a crucial role in stabilizing the ligand-protein complex, thereby enhancing its inhibitory potency. Such mechanistic insights are invaluable for rational drug design and optimization efforts.

Despite its promise, challenges remain in the development of 2-Thiazolecarboxylic acid, 5-bromo-4-cyclopropyl-, ethyl ester as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Recent advancements in prodrug design and nanotechnology-based delivery systems offer potential solutions to these challenges, paving the way for its clinical translation.

In conclusion, 2-Thiazolecarboxylic acid, 5-bromo-4-cyclopropyl-, ethyl ester represents a versatile and pharmacologically relevant compound in the realm of chemical biology. Its multifaceted applications, ranging from synthetic intermediate to bioactive agent, underscore its importance in drug discovery. Continued research efforts are expected to unlock its full potential, contributing to the development of novel therapeutics for various diseases.